![molecular formula C13H11NO2S B1148729 N-Benzylidenebenzenesulfonamide CAS No. 130552-90-8](/img/structure/B1148729.png)
N-Benzylidenebenzenesulfonamide
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Overview
Description
N-Benzylidenebenzenesulfonamide is a chemical compound with the molecular formula C13H11NO2S . It has a molecular weight of 245.30 .
Synthesis Analysis
The synthesis of this compound involves a reaction with benzenesulfonamide and benzaldehyde in the presence of Linde 5A powdered molecular sieves and Amberlyst 15 ion-exchange resin . The reaction is carried out in a flask equipped with a mechanical stirrer, Dean–Stark water separator, a double-walled condenser attached to an argon gas inlet . The reaction mixture is stirred and heated at reflux under an argon atmosphere .Molecular Structure Analysis
The molecular structure of this compound consists of a central sulfur atom, with two doubly bonded oxygens, that is also bonded to a nitrogen atom (existing as a substituted amine) and an aniline group .Chemical Reactions Analysis
This compound is used as a starting material for the synthesis of the unstable 3-phenyl-2-(phenylsulfonyl)oxaziridine (Davis′ reagent) with oxone . This oxaziridine is used in many hydroxylation, epoxidation, and other oxidation reactions .Physical And Chemical Properties Analysis
This compound is a solid at 20 degrees Celsius . It is light sensitive and moisture sensitive . Its melting point ranges from 80.0 to 86.0 °C .Scientific Research Applications
Use in Chemical Synthesis : It serves as a useful benzaldehyde equivalent in the Knoevenagel Reaction, particularly for cyana-containing active methylene compounds (Zajac et al., 2006).
Study of Hydrolysis Kinetics : The kinetics and mechanism of hydrolysis of N-Benzylidenebenzenesulfonamide derivatives were investigated, showing that hydrolysis is accelerated by electron-withdrawing groups (Lee et al., 1992).
Applications in Electrophilic Cyanation : It has been used as an electrophilic cyanation reagent for synthesizing benzonitriles from (hetero)aryl bromides (Anbarasan et al., 2011).
Antimycobacterial Agents : Certain derivatives of this compound exhibit significant potency against Mycobacterium tuberculosis (Malwal et al., 2012).
Biofilm Inhibition and Cytotoxicity Studies : Some this compound derivatives show inhibitory action against bacterial biofilms and display mild cytotoxicity (Abbasi et al., 2020).
Antibacterial Agents : Derivatives of this compound were synthesized and evaluated for their antibacterial activity against various Gram-positive and Gram-negative strains (Abbasi et al., 2016).
Solid-Phase Synthesis Applications : The compound has been used in solid-phase synthesis, acting as a key intermediate in chemical transformations (Fülöpová & Soural, 2015).
Phytotoxic Activity : Some derivatives exhibit phytotoxic activity and selectivity between certain plant species (Yoneyama et al., 1984).
Neurotoxicity Evaluation : N-Butylbenzenesulfonamide, a related compound, was evaluated for neurotoxicity, showing no evidence of neuropathological injury within a short-term exposure regimen (Rider et al., 2012).
Intramolecular Arylation Studies : Studies on base-mediated intramolecular arylation of N-Benzyl-2-nitrobenzenesulfonamides to yield benzhydrylamines (Kisseljova et al., 2014).
Safety and Hazards
N-Benzylidenebenzenesulfonamide is classified as a skin irritant (Category 2), eye irritant (Category 2A), and may cause respiratory irritation (Specific target organ toxicity - single exposure, Category 3) . Precautionary measures include avoiding breathing dust, washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing contaminated clothing before reuse .
Properties
IUPAC Name |
(NE)-N-benzylidenebenzenesulfonamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO2S/c15-17(16,13-9-5-2-6-10-13)14-11-12-7-3-1-4-8-12/h1-11H/b14-11+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPNRJEPBAYEQBY-SDNWHVSQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C=NS(=O)(=O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)/C=N/S(=O)(=O)C2=CC=CC=C2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
245.30 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13909-34-7 |
Source
|
Record name | N-Benzylidenebenzenesulfonamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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